Cas no 18752-21-1 (Benzene,1,1',1''-(2-propen-1-ylsilylidyne)tris-)

• Product Name: Benzene,1,1',1''-(2-propen-1-ylsilylidyne)tris-
• CAS No: 18752-21-1
• MF: C₂₁H₂₀Si
• MW: 300.469006538391
• CID: 148015
• PubChem ID: 24863409
• Update Time: 2025-04-19

Benzene,1,1',1''-(2-propen-1-ylsilylidyne)tris- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1',1''-(2-propen-1-ylsilylidyne)tris-
• ALLYLTRIPHENYLSILANE
• triphenyl(prop-2-enyl)silane
• allyltriphenyltin
• triphenyl(allyl)silane
• triphenyl-2-propenylsilane
• Allytriphenylsilane
• Triphenylallylsilane
• Alllyltriphenylsilane
• 2-Propenyltriphenylsilane
• (2-Propenyl)triphenylsilane
• Triphenyl(2-propenyl)silane
• 3-(Triphenylsilyl)-1-propene
• Allyltriphenylsilane 98%
• 18752-21-1
• ALLYLTRIPHENYLSILANE?
• FT-0757614
• DTXSID80299137
• Allyltriphenylsilane, purum, >=98.0% (HPLC)
• DXJZZRSMGLGFPW-UHFFFAOYSA-N
• MFCD00077644
• allyl(triphenyl)silane
• NSC-128375
• Allyltriphenylsilane, 98%
• A813234
• NSC128375
• A813154
• C21H20Si
• G64862
• triphenyl(prop-2-en-1-yl)silane
• DB-369788

• MDL： MFCD00077644
• Inchi： 1S/C21H20Si/c1-2-18-22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h2-17H,1,18H2
• InChI Key： DXJZZRSMGLGFPW-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC=C

Computed Properties

• Exact Mass: 300.13300
• Monoisotopic Mass: 300.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals
• Density: 1.0±0.1 g/cm3
• Melting Point: 87-90 °C (lit.)
• Boiling Point: 380.4±25.0 °C at 760 mmHg
• Flash Point: 170.2±16.7 °C
• Refractive Index: 1.595
• PSA: 0.00000
• LogP: 3.34280
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzene,1,1',1''-(2-propen-1-ylsilylidyne)tris- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• TSCA：No
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S22-24/25